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Deoxyribo- and ribonucleoside phosphonates
Deoxyribonucleoside and ribonucleoside phosphonates are a class of nucleic acid analogs that feature phosphonic acid moieties replacing the conventional phosphate group in natural nucleotides. These molecules exhibit unique characteristics due to their distinct chemical structures, making them valuable tools for various applications in biochemistry and pharmaceutical research.
Deoxyribonucleoside phosphonates (dNMP) are structural analogs of deoxyribonucleoside triphosphates (dNTPs), whereas ribonucleoside phosphonates (rNMP) mimic the structure of ribonucleoside triphosphates (rNTPs). The presence of a phosphonic acid group confers these compounds with enhanced resistance to nucleases, which can be particularly useful in gene delivery systems and drug design. Their ability to form covalent bonds with DNA or RNA makes them promising candidates for targeted gene modification and therapeutic applications.
These phosphonates also possess excellent solubility properties and can be readily incorporated into synthetic sequences, facilitating their use in the construction of antisense oligonucleotides and peptide nucleic acids (PNAs). Their unique chemical properties make deoxyribonucleoside and ribonucleoside phosphonates indispensable tools for researchers exploring the structure-function relationships of nucleic acids.
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N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
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The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
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Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
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Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
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2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
